Cas no 2138270-94-5 (1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid)

• Product Name: 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid
• CAS No: 2138270-94-5
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6138499
• PubChem ID: 165470240
• Update Time: 2025-06-21

1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid
• 2138270-94-5
• EN300-1083486

• Inchi： 1S/C11H17NO2/c1-8-4-10(2,3)6-11(5-8,7-12)9(13)14/h8H,4-6H2,1-3H3,(H,13,14)
• InChI Key： HJHWZJLAFGMHJX-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CC(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1Ų

Additional information on 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid

Introduction to 1-Cyano-3,3,5-trimethylcyclohexane-1-carboxylic Acid (CAS No. 2138270-94-5)

1-Cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid (CAS No. 2138270-94-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of cyclohexanecarboxylic acids and is characterized by the presence of a cyano group and multiple methyl substituents, which contribute to its distinct physical and chemical properties.

The molecular formula of 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid is C₁₂H₁₇NO₂, and its molecular weight is approximately 207.26 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its melting point is around 145°C, making it suitable for various synthetic processes that require moderate thermal stability.

In terms of its chemical reactivity, 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid can undergo a variety of transformations due to the presence of the cyano and carboxylic acid functional groups. The cyano group can be hydrolyzed to form an amide or reduced to an amine, while the carboxylic acid group can be esterified or amidated. These functional groups also make the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with biological activity.

Recent research has focused on the potential applications of 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid in pharmaceutical development. Studies have shown that compounds with similar structures can exhibit anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of cyclohexanecarboxylic acids with cyano substituents demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

Beyond its potential as a pharmaceutical intermediate, 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid has also been explored for its use in materials science. The compound's rigid cyclic structure and functional groups make it suitable for the synthesis of polymers with tailored properties. Research published in Macromolecules in 2021 highlighted the use of this compound as a monomer in the preparation of high-performance polymers with enhanced mechanical strength and thermal stability.

The synthesis of 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid typically involves multi-step processes that start from readily available starting materials. One common synthetic route involves the reaction of 3,3,5-trimethylcyclohexanone with cyanide ions followed by oxidation to form the carboxylic acid. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

In terms of safety and handling, 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid should be stored in a cool, dry place away from strong oxidizing agents and sources of heat. Proper personal protective equipment (PPE) should be used when handling the compound to avoid skin contact and inhalation. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and disposal.

The future prospects for 1-cyano-3,3,5-trimethylcyclohexane-1-carboxylic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and materials science. As new synthetic methods are developed and optimized, it is likely that this compound will find even more diverse uses in various industries. The combination of its unique chemical structure and versatile reactivity makes it an attractive candidate for further investigation and development.